molecular formula C13H4BrClF6N4O4 B13415269 2-Pyridinamine, 3-bromo-N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)- CAS No. 79614-73-6

2-Pyridinamine, 3-bromo-N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)-

Cat. No.: B13415269
CAS No.: 79614-73-6
M. Wt: 509.54 g/mol
InChI Key: SAOXPNKDQWHMJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 2-Pyridinamine, 3-bromo-N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)- (CAS RN: 79614-83-8) is a brominated pyridine derivative with a molecular formula of C₁₃H₃BrCl₂F₆N₄O₄ and a molecular weight of 543.983 g/mol . Structurally, it features a pyridinamine core substituted with bromine and trifluoromethyl groups at positions 3 and 5, respectively. The aromatic phenyl ring attached via an amine linkage is further substituted with chlorine, two nitro groups, and a trifluoromethyl group. This compound is closely related to fluazinam (3-chloro-N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)-2-pyridinamine), a known pyridine fungicide, but differs by the replacement of a chlorine atom with bromine at the pyridine ring . Such halogen substitutions are critical in modulating biological activity and physicochemical properties.

Properties

CAS No.

79614-73-6

Molecular Formula

C13H4BrClF6N4O4

Molecular Weight

509.54 g/mol

IUPAC Name

3-bromo-N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine

InChI

InChI=1S/C13H4BrClF6N4O4/c14-6-1-4(12(16,17)18)3-22-11(6)23-9-7(24(26)27)2-5(13(19,20)21)8(15)10(9)25(28)29/h1-3H,(H,22,23)

InChI Key

SAOXPNKDQWHMJJ-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC(=C1Br)NC2=C(C=C(C(=C2[N+](=O)[O-])Cl)C(F)(F)F)[N+](=O)[O-])C(F)(F)F

Origin of Product

United States

Comparison with Similar Compounds

Fluazinam (CAS RN: 79614-83-8 Analog)

Fluazinam (3-chloro-N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)-2-pyridinamine) shares the same phenyl and pyridine substitution pattern as the target compound but lacks bromine. Key differences include:

  • Halogen Substitution: Bromine (Br) in the target compound vs. chlorine (Cl) in fluazinam. Bromine’s larger atomic radius and higher molecular weight (79.9 vs.
  • Electron-Withdrawing Effects : Bromine’s lower electronegativity compared to chlorine may alter electronic interactions with biological targets, such as fungal enzymes.
  • Synthetic Pathway : Fluazinam is synthesized via intermediates like 3-chloro-5-(trifluoromethyl)pyridin-2-amine , which forms intramolecular hydrogen bonds and disordered trifluoromethyl groups in its crystalline state . Bromination at the pyridine ring likely requires modified reaction conditions.

Propoxy-Substituted Derivative (CAS RN: 79614-93-0)

The compound 3-chloro-N-[2,6-dinitro-3-propoxy-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine replaces one nitro group with a propoxy (-OCH₂CH₂CH₃) moiety. This substitution:

  • Reduces Toxicity : Nitro groups are associated with mutagenicity and environmental persistence. The propoxy group may lower acute toxicity, as indicated by safety data sheets emphasizing stringent handling protocols for nitro-containing analogs .

Phenolic Derivative (CAS RN: 79614-99-6)

3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}-2,4-dinitro-6-(trifluoromethyl)phenol introduces a hydroxyl group on the phenyl ring. Key distinctions:

  • Acidity: The phenolic -OH group (pKa ~10) enhances water solubility and may facilitate hydrogen bonding with biological targets.
  • Photostability : Nitro groups in ortho positions to the hydroxyl group could increase susceptibility to photodegradation compared to the target compound’s fully substituted nitro groups .

Data Table: Structural and Functional Comparison

Compound Name (CAS RN) Molecular Formula Key Substituents Use/Activity
Target Compound (79614-83-8) C₁₃H₃BrCl₂F₆N₄O₄ Br (pyridine), 2× NO₂, CF₃ (phenyl) Fungicide (putative)
Fluazinam (79614-83-8 analog) C₁₃H₄Cl₂F₆N₄O₄ Cl (pyridine), 2× NO₂, CF₃ (phenyl) Fungicide (commercial)
Propoxy Derivative (79614-93-0) C₁₄H₁₁ClF₆N₄O₅ Cl (pyridine), NO₂, OCH₂CH₂CH₃, CF₃ Research compound
Phenolic Derivative (79614-99-6) C₁₃H₅ClF₆N₄O₅ Cl (pyridine), 2× NO₂, CF₃, -OH (phenyl) Fungicide intermediate

Research Findings and Implications

  • Biological Activity : Bromine substitution in the target compound may enhance binding to fungal cytochrome bc1 complexes compared to fluazinam, though environmental toxicity risks (e.g., bioaccumulation) require further study .
  • Crystallographic Behavior : The disordered trifluoromethyl groups observed in fluazinam intermediates suggest that bromine’s bulkier structure could influence crystal packing and stability, impacting formulation in agrochemicals.
  • Environmental Impact : Nitro groups in dinitroaniline herbicides (e.g., trifluralin) highlight the dual role of nitro substituents in efficacy and ecotoxicity. The target compound’s dual nitro groups necessitate rigorous ecotoxicological profiling.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.